Cas no 5965-27-5 (N-Me-Trp-Oh Hydrochloric Acid Salt)

• Product Name: N-Me-Trp-Oh Hydrochloric Acid Salt
• CAS No: 5965-27-5
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• CID: 335338
• PubChem ID: 57362317
• Update Time: 2025-06-25

N-Me-Trp-Oh Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan, N-methyl-, monohydrochloride
• H-N-Me-Trp-OH.HCl
• methyl-L-triptophane hydrochloride
• ODUKZJKEVZCMRV-MERQFXBCSA-N
• (2S)-3-(1H-Indol-3-yl)-2-(methylamino)propanoic acid;hydrochloride
• N-Me-Trp-Oh Hydrochloric Acid Salt

• Inchi： 1S/C12H14N2O2.ClH/c1-13-11(12(15)16)6-8-7-14-10-5-3-2-4-9(8)10;/h2-5,7,11,13-14H,6H2,1H3,(H,15,16);1H/t11-;/m0./s1
• InChI Key： ODUKZJKEVZCMRV-MERQFXBCSA-N
• SMILES： Cl.OC([C@H](CC1=CNC2C=CC=CC1=2)NC)=O

Computed Properties

• Exact Mass: 254.0822054g/mol
• Monoisotopic Mass: 254.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.099

Additional information on N-Me-Trp-Oh Hydrochloric Acid Salt

Recent Advances in the Study of N-Me-Trp-Oh Hydrochloric Acid Salt (CAS: 5965-27-5) in Chemical Biology and Pharmaceutical Research

The compound N-Me-Trp-Oh Hydrochloric Acid Salt (CAS: 5965-27-5) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This molecule, a derivative of tryptophan, serves as a crucial building block in peptide synthesis and drug development. Recent studies have explored its role in modulating protein-protein interactions, enhancing drug delivery systems, and serving as a precursor for novel therapeutic agents. The hydrochloride salt form improves its solubility and stability, making it particularly valuable in experimental and industrial settings.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of N-Me-Trp-Oh Hydrochloric Acid Salt in the synthesis of peptidomimetics, which mimic natural peptides but exhibit enhanced metabolic stability and bioavailability. Researchers demonstrated that incorporating this compound into peptide backbones significantly improved resistance to enzymatic degradation, a common challenge in peptide-based therapeutics. The study also reported successful applications in targeting G-protein-coupled receptors (GPCRs), a key class of drug targets in neurodegenerative and metabolic diseases.

Another groundbreaking research effort, detailed in Bioorganic & Medicinal Chemistry Letters (2024), focused on the compound's role in developing selective kinase inhibitors. The study revealed that N-Me-Trp-Oh Hydrochloric Acid Salt could be effectively used to design inhibitors with high specificity for tyrosine kinases, which are implicated in various cancers. The researchers utilized computational modeling and high-throughput screening to identify optimal structural modifications, leading to compounds with improved binding affinity and reduced off-target effects.

In addition to its therapeutic potential, N-Me-Trp-Oh Hydrochloric Acid Salt has been investigated for its utility in chemical biology tools. A 2024 paper in ACS Chemical Biology described its incorporation into fluorescent probes for real-time imaging of cellular processes. The probe's ability to selectively label and track specific proteins in live cells offers new avenues for studying intracellular signaling pathways and disease mechanisms. This application underscores the compound's versatility beyond traditional drug development.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of N-Me-Trp-Oh Hydrochloric Acid Salt for large-scale pharmaceutical production. Recent efforts have focused on green chemistry approaches to reduce environmental impact and improve yield. A 2023 review in Organic Process Research & Development summarized progress in catalytic methods and solvent-free reactions, which could pave the way for more sustainable manufacturing processes.

Looking ahead, the continued exploration of N-Me-Trp-Oh Hydrochloric Acid Salt holds promise for addressing unmet medical needs. Its unique chemical properties and broad applicability position it as a valuable tool in both academic and industrial research. Future studies are expected to delve deeper into its mechanisms of action, potential side effects, and compatibility with emerging drug delivery technologies such as nanoparticles and gene therapy vectors.